Cas no 1805310-53-5 (3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde
• CAS No: 1805310-53-5
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4847830
• Update Time: 2025-10-05

3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-13-6-2-3-11-5(4-12)7(6)8(9)10/h2-4,8H,1H3
• InChI Key： VMBWCKAFDOUFLA-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde

Recent Advances in the Application of 3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS: 1805310-53-5) in Chemical Biology and Pharmaceutical Research

3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS: 1805310-53-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and drug discovery. The presence of the difluoromethyl and methoxy groups enhances its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry applications.

Recent studies have highlighted the role of 3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde in the development of novel kinase inhibitors and protease inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's ability to form stable Schiff bases with primary amines has been exploited to create covalent inhibitors with improved target engagement and pharmacokinetic properties.

In addition to its applications in small molecule drug discovery, this compound has been utilized in chemical biology probes for studying protein-ligand interactions. A recent Nature Chemical Biology paper (2024) described its incorporation into activity-based probes for mapping the active sites of cysteine proteases, providing new insights into enzyme mechanism and inhibitor design. The difluoromethyl group's unique electronic properties contribute to enhanced probe sensitivity and specificity in these applications.

The synthetic accessibility of 3-(Difluoromethyl)-4-methoxypyridine-2-carboxaldehyde has been improved through recent methodological advances. A 2023 Organic Letters publication reported a streamlined synthesis route using palladium-catalyzed C-H functionalization, significantly reducing the number of steps and improving overall yield. This development has facilitated broader adoption of the compound in medicinal chemistry programs across academia and industry.

Ongoing research continues to explore new applications for this versatile building block. Current investigations focus on its potential in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent drug design. The compound's unique combination of reactivity and stability makes it particularly attractive for these emerging therapeutic modalities. Future directions may include exploration of its metabolites and potential for radiolabeling in PET imaging applications.